![molecular formula C8H12N2O2 B304485 tetrahydropentalene-2,5(1H,3H)-dione dioxime](/img/structure/B304485.png)
tetrahydropentalene-2,5(1H,3H)-dione dioxime
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Overview
Description
Tetrahydropentalene-2,5(1H,3H)-dione dioxime, commonly referred to as TPD, is an organic compound that has gained attention in recent years due to its potential applications in scientific research. TPD is a versatile molecule that can be synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of TPD is not fully understood, but it is believed to function as a radical scavenger and antioxidant. TPD has been shown to protect cells from oxidative stress and reduce the production of reactive oxygen species. TPD has also been shown to inhibit the activity of certain enzymes, including xanthine oxidase and myeloperoxidase.
Biochemical and Physiological Effects:
TPD has been shown to have a variety of biochemical and physiological effects. TPD has been shown to protect cells from oxidative stress and reduce the production of reactive oxygen species. TPD has also been shown to inhibit the activity of certain enzymes, including xanthine oxidase and myeloperoxidase. TPD has been studied for its potential applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
TPD has several advantages for lab experiments, including its high purity and ease of synthesis. TPD is also stable under a variety of conditions, making it suitable for a wide range of experiments. However, TPD has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on TPD. One area of research is the development of TPD-based materials for optoelectronic applications. Another area of research is the study of TPD's potential applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Further studies are also needed to fully understand the mechanism of action of TPD and its potential toxicity at high concentrations.
Conclusion:
In conclusion, TPD is a versatile molecule that has potential applications in scientific research. TPD can be synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further research is needed to fully understand the potential applications of TPD in various fields, including materials science and medicine.
Synthesis Methods
TPD can be synthesized using a variety of methods, including the reaction of 2,5-cyclohexadiene-1,4-dione with hydroxylamine-O-sulfonic acid and sodium hydroxide. This method yields TPD in high purity with a yield of approximately 70%. Other methods of synthesis include the reaction of 1,4-benzoquinone with hydroxylamine-O-sulfonic acid and sodium hydroxide or the reaction of 2,5-cyclohexadiene-1,4-dione with hydroxylamine hydrochloride and sodium hydroxide.
Scientific Research Applications
TPD has been studied for its potential applications in scientific research, particularly in the field of materials science. TPD can be used as a building block for the synthesis of various organic materials, including polymers and dendrimers. TPD-based materials have been studied for their potential applications in optoelectronics, sensing, and catalysis.
properties
Molecular Formula |
C8H12N2O2 |
---|---|
Molecular Weight |
168.19 g/mol |
IUPAC Name |
N-(5-hydroxyimino-1,3,3a,4,6,6a-hexahydropentalen-2-ylidene)hydroxylamine |
InChI |
InChI=1S/C8H12N2O2/c11-9-7-1-5-2-8(10-12)4-6(5)3-7/h5-6,11-12H,1-4H2 |
InChI Key |
MLHUHALHRIJZCQ-UHFFFAOYSA-N |
SMILES |
C1C2CC(=NO)CC2CC1=NO |
Canonical SMILES |
C1C2CC(=NO)CC2CC1=NO |
Origin of Product |
United States |
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